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Compound of Interest

Compound Name:
2-(Chloromethyl)-3,5-

dimethylpyrazine

CAS No.: 921040-02-0

Cat. No.: B3389242

Get Quote

Safe Disposal Guide: 2-(Chloromethyl)-3,5-
dimethylpyrazine
Executive Safety Summary

Primary Hazard:Alkylating Agent / Lachrymator. The chloromethyl group (

) is highly reactive toward nucleophiles (DNA, proteins, water).[1]

Physical State: Likely a solid or oil with a pungent, irritating odor.

Stability: Moisture sensitive. Hydrolyzes to release hydrochloric acid (HCl) and the

corresponding alcohol.

RCRA Classification: Not explicitly listed (P/U list), but classifies as Characteristic Hazardous

Waste due to reactivity (D003) and potential corrosivity (D002) upon hydrolysis.

Chemical Deactivation (Recommended)
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For laboratory-scale quantities (<50 g), chemical deactivation (quenching) is the preferred

method to eliminate the lachrymator hazard before the waste enters the central disposal

stream.[1]

Mechanism: Hydrolysis of the reactive chloromethyl group using a basic solution converts the

toxic alkyl halide into a relatively benign hydroxymethyl pyrazine (alcohol) and inorganic

chloride.

Deactivation Protocol
Parameter Specification

Reagent

2M Sodium Hydroxide (NaOH) or Saturated

Sodium Bicarbonate (

)

Solvent Ethanol or Methanol (to ensure solubility)

Reaction Time 2–12 Hours (Stirring required)

Endpoint
pH > 8 (stable) and cessation of

precipitate/fumes

Step-by-Step Procedure:

Preparation: Work in a functioning chemical fume hood. Wear butyl rubber or Silver Shield®

gloves (standard nitrile may have limited breakthrough time for active alkyl halides).

Dissolution: Dissolve the 2-(Chloromethyl)-3,5-dimethylpyrazine in a small volume of

ethanol or methanol.

Quenching: Slowly add the pyrazine solution to a stirred beaker containing an excess

(approx. 5-10 equivalents) of 2M NaOH.

Caution: The reaction is exothermic. Add slowly to prevent splashing.

Digestion: Allow the mixture to stir at room temperature for at least 4 hours.
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Verification: A small aliquot can be tested; the disappearance of the lachrymatory odor

usually indicates conversion.

Neutralization: Once the reaction is complete, neutralize the basic solution with dilute HCl to

pH 6–8.

Disposal: The resulting mixture (containing the pyrazine alcohol, NaCl, and water/ethanol)

can now be tagged as "Non-Halogenated Organic Solvent Waste" (due to ethanol content) or

aqueous waste, depending on your facility's specific codes.

Direct Disposal (Commercial/Large Scale)
If deactivation is not feasible, the material must be segregated as High Hazard waste.

Waste Stream:Halogenated Organic Waste.

Labeling: Must be clearly labeled "Lachrymator" and "Corrosive".

Container: Polyethylene (HDPE) or glass. Do not use metal containers (corrosion risk from

HCl generation).

Segregation: Keep separate from:

Strong Oxidizers (Fire risk).[2][3]

Strong Bases (Uncontrolled exotherm).

Amines (Rapid polymerization/alkylation risk).

Emergency Spill Response
Scenario: A vial drops and shatters in the open lab.

Evacuate: Clear the immediate area. The lachrymatory vapors will irritate eyes and

respiratory tracts quickly.

PPE Up: Don full-face respirator (organic vapor cartridges) or PAPR, lab coat, and chemical-

resistant gloves.
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Containment: Do not dry sweep (generates dust/aerosol).

Cover the spill with a solvent-dampened pad (acetone or ethanol) or a commercial spill

pillow.[1]

Neutralization (In-situ): If safe, apply a slurry of soda ash (

) or bicarbonate over the spill to neutralize any generated acid.

Cleanup: Scoop material into a wide-mouth jar. Wipe the surface with a dilute ammonia

solution (reacts with remaining alkyl halide) followed by soap and water.

Visual Workflows
Figure 1: Deactivation & Disposal Logic
This diagram illustrates the decision process for treating chloromethyl pyrazine waste.
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Waste: 2-(Chloromethyl)-3,5-dimethylpyrazine

Quantity < 50g?

Chemical Deactivation
(Hydrolysis)

Yes (Recommended)

Direct Disposal
(Segregated)

No (Large Scale)

Dissolve in Ethanol Dispose as
Halogenated / Lachrymator Waste

Add slowly to 2M NaOH

Stir 4-12 Hours

Neutralize to pH 7

Dispose as
Non-Halogenated Solvent Waste

Click to download full resolution via product page

Caption: Decision tree for segregating or deactivating reactive chloromethyl pyrazine waste.

Figure 2: Reaction Mechanism (Hydrolysis)
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Understanding the chemical conversion is vital for safety validation.

Chloromethyl Pyrazine
(Toxic/Lachrymator)

Transition State
(SN2 Displacement)

+ OH-

NaOH / H2O

Hydroxymethyl Pyrazine
(Alcohol/Benign)

NaCl

Click to download full resolution via product page

Caption: Nucleophilic substitution pathway converting the toxic halide to a safer alcohol.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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